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Introduction

(4-Morpholinylmethyl)benzotriazole, a unique heterocyclic compound, stands at the
intersection of synthetic versatility and pharmacological potential. This molecule incorporates
the rigid, aromatic benzotriazole moiety with the flexible, saturated morpholine ring, linked by a
methylene bridge. This distinct architecture imparts a balance of lipophilicity and hydrophilicity,
rendering it an intriguing candidate for investigation in medicinal chemistry and drug
development. The benzotriazole core is a well-established pharmacophore known for a wide
spectrum of biological activities, while the morpholine group is frequently employed to enhance
agueous solubility and modulate pharmacokinetic properties of drug candidates.[1] This
technical guide provides an in-depth exploration of the chemical properties, structure,
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synthesis, and potential applications of (4-Morpholinylmethyl)benzotriazole, offering a
valuable resource for researchers and scientists in the field.

Chemical Identity and Physicochemical Properties

Accurate identification and a thorough understanding of the physicochemical properties of a
compound are fundamental to its application in research and development. (4-
Morpholinylmethyl)benzotriazole is catalogued under several identifiers across various
chemical databases.

Identifier Value Source

4-(1H-1,2,3-benzotriazol-1-
IUPAC Name ) PubChem[2]
ylmethyl)morpholine

CAS Number 5472-71-9 CAS Common Chemistry[3]
Molecular Formula C11H14N4O PubChem][2]
Molecular Weight 218.26 g/mol PubChem|[2]
, C1COCCNI1CN2C3=CC=CC=
Canonical SMILES PubChem[2]
C3N=N2

INChl=1S/C11H14N40/c1-2-4-
InChl 11-10(3-1)12-13-15(11)9-14-5-  PubChem|[2]
7-16-8-6-14/h1-4H,5-9H2

The physicochemical properties of a molecule are critical determinants of its behavior in
biological systems, influencing its absorption, distribution, metabolism, and excretion (ADME)
profile. Below is a summary of the key computed and experimental properties of (4-
Morpholinylmethyl)benzotriazole.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1605415/docs?utm_src=pdf-body#4-morpholinylmethyl-benzotriazole-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b1605415/docs?utm_src=pdf-body#4-morpholinylmethyl-benzotriazole-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b1605415/docs?utm_src=pdf-body#4-morpholinylmethyl-benzotriazole-a-comprehensive-technical-guide-for-researchers
https://pubchem.ncbi.nlm.nih.gov/compound/79626
https://commonchemistry.cas.org/detail?cas_rn=5472-71-9
https://pubchem.ncbi.nlm.nih.gov/compound/79626
https://pubchem.ncbi.nlm.nih.gov/compound/79626
https://pubchem.ncbi.nlm.nih.gov/compound/79626
https://pubchem.ncbi.nlm.nih.gov/compound/79626
https://www.benchchem.com/product/b1605415/docs?utm_src=pdf-body#4-morpholinylmethyl-benzotriazole-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b1605415/docs?utm_src=pdf-body#4-morpholinylmethyl-benzotriazole-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605415?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source

Melting Point 135 °C CAS Common Chemistry[3]
XLogP3 1 PubChem[2]

Hydrogen Bond Donor Count 0 PubChem|[2]

Hydrogen Bond Acceptor

Count 4 PubChem|[2]

Rotatable Bond Count 2 PubChem|[2]

Topological Polar Surface Area  43.2 A2 PubChem|[2]

Formal Charge 0 PubChem|[2]

Exact Mass 218.11676108 Da PubChem][2]

Molecular Structure and Conformation

The molecular structure of (4-Morpholinylmethyl)benzotriazole is characterized by the planar
benzotriazole ring system linked to a morpholine ring, which typically adopts a chair
conformation. The methylene linker provides a degree of conformational flexibility.

Caption: 2D Chemical Structure of (4-Morpholinylmethyl)benzotriazole.

The dihedral angle between the benzotriazole and any substituent attached to the methylene
bridge is a key structural parameter. While the specific crystal structure for this compound is not
readily available in the searched literature, related structures, such as 4-[(1H-Benzotriazol-1-
yl)methyl]benzonitrile, exhibit a significant dihedral angle between the benzotriazole and the
attached aromatic ring, suggesting that a non-planar conformation is likely.[4] This
conformational arrangement can have important implications for how the molecule interacts
with biological targets.

Synthesis Protocol: A Representative Method

The synthesis of (4-Morpholinylmethyl)benzotriazole can be achieved through a nucleophilic
substitution reaction, a common strategy for the N-alkylation of benzotriazole. A plausible and
efficient method is the reaction of benzotriazole with 4-(chloromethyl)morpholine hydrochloride
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in the presence of a base. This approach is analogous to the synthesis of similar N-substituted

benzotriazoles.[4]

Experimental Protocol

Materials:

1H-Benzotriazole

4-(Chloromethyl)morpholine hydrochloride

Potassium carbonate (K2COs) or Sodium hydroxide (NaOH)

Acetonitrile (CH3CN) or Dimethylformamide (DMF)

Ethyl acetate

Brine solution

Anhydrous sodium sulfate (Na2S0Oa)

Deionized water

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 1H-Benzotriazole (1 equivalent) in acetonitrile.

Base Addition: Add potassium carbonate (2-3 equivalents) to the solution. The base is crucial
for the deprotonation of benzotriazole, forming the benzotriazolide anion, which is a potent
nucleophile.

Addition of Alkylating Agent: To the stirred suspension, add 4-(chloromethyl)morpholine
hydrochloride (1.1 equivalents). The hydrochloride salt is typically used for stability and can
be neutralized in situ by the excess base.

Reaction: Heat the reaction mixture to reflux (approximately 82 °C for acetonitrile) and
maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer
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Chromatography (TLC).

o Workup: After the reaction is complete, cool the mixture to room temperature and filter to
remove the inorganic salts.

o Extraction: Concentrate the filtrate under reduced pressure. Dissolve the residue in ethyl
acetate and wash sequentially with deionized water and brine solution. This removes any
remaining inorganic impurities and water-soluble byproducts.

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure to yield the crude product.

 Purification: The crude (4-Morpholinylmethyl)benzotriazole can be purified by
recrystallization from a suitable solvent system (e.g., ethanol/water) or by column
chromatography on silica gel.

Starting Materials

K2COs / Acetonitrile
Reaction Workup & Purification
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Caption: A generalized workflow for the synthesis of (4-Morpholinylmethyl)benzotriazole.

Applications in Drug Development and Research

The benzotriazole scaffold is a privileged structure in medicinal chemistry, with derivatives
exhibiting a broad range of pharmacological activities including antimicrobial, antiviral,
analgesic, and anti-inflammatory properties.[1] While specific biological data for (4-

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1605415/docs?utm_src=pdf-body#4-morpholinylmethyl-benzotriazole-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b1605415/docs?utm_src=pdf-body-img#4-morpholinylmethyl-benzotriazole-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b1605415/docs?utm_src=pdf-body#4-morpholinylmethyl-benzotriazole-a-comprehensive-technical-guide-for-researchers
https://pmc.ncbi.nlm.nih.gov/articles/PMC7115563/
https://www.benchchem.com/product/b1605415/docs?utm_src=pdf-body#4-morpholinylmethyl-benzotriazole-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605415?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Morpholinylmethyl)benzotriazole is not extensively reported in the initial search results, its
structural motifs suggest several potential areas of application.

» Antimicrobial Agents: The benzotriazole nucleus itself has been shown to possess
antibacterial activity.[1] The addition of the morpholine group may enhance the compound's
solubility and cell permeability, potentially leading to improved antimicrobial efficacy.

e Enzyme Inhibition: The nitrogen atoms in the benzotriazole and morpholine rings can act as
hydrogen bond acceptors and coordinate with metal ions in enzyme active sites. This makes
(4-Morpholinylmethyl)benzotriazole a candidate for screening against various enzymatic
targets.

o Scaffold for Library Synthesis: Due to the reactivity of the benzotriazole ring, this compound
can serve as a versatile building block for the synthesis of more complex molecules in drug
discovery libraries.

Further research is warranted to fully elucidate the biological activity profile and potential
therapeutic applications of (4-Morpholinylmethyl)benzotriazole.

Safety Information

Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,
(4-Morpholinylmethyl)benzotriazole is associated with the following hazards:

e H315: Causes skin irritation.[2]

o H319: Causes serious eye irritation.[2]

e H335: May cause respiratory irritation.[2]
Precautionary Measures:

Standard laboratory safety precautions should be followed when handling this compound. This
includes the use of personal protective equipment (PPE) such as safety glasses, gloves, and a
lab coat. Work should be conducted in a well-ventilated area or a fume hood to avoid inhalation
of dust or vapors.[2]
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Conclusion

(4-Morpholinylmethyl)benzotriazole is a compound of significant interest due to its unique
structural features that combine the pharmacologically active benzotriazole core with the
solubility-enhancing morpholine moiety. This guide has provided a comprehensive overview of
its chemical and physical properties, a plausible synthetic route, and an outlook on its potential
applications. As research in medicinal chemistry continues to seek novel molecular scaffolds,
(4-Morpholinylmethyl)benzotriazole presents itself as a promising candidate for further
investigation and development.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/79626
https://pubchem.ncbi.nlm.nih.gov/compound/79626
https://commonchemistry.cas.org/detail?cas_rn=5472-71-9
https://pmc.ncbi.nlm.nih.gov/articles/PMC2961422/
https://www.benchchem.com/product/b1605415/docs#4-morpholinylmethyl-benzotriazole-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b1605415/docs#4-morpholinylmethyl-benzotriazole-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b1605415/docs#4-morpholinylmethyl-benzotriazole-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b1605415/docs#4-morpholinylmethyl-benzotriazole-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b1605415?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605415?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605415?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

